5-Amino-3-cyano-1-(2,6-dichloro-4-trifluoromethylphenyl)-4-ethylthiopyrazole

• CAS RN: 120068-56-6
• Molecular Formula: C13H9Cl2F3N4S
• Molecular Weight: 381.2 g/mol
• IUPAC Name: 5-amino-1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-4-ethylsulfanylpyrazole-3-carbonitrile
• InChI: InChI=1S/C13H9Cl2F3N4S/c1-2-23-11-9(5-19)21-22(12(11)20)10-7(14)3-6(4-8(10)15)13(16,17)18/h3-4H,2,20H2,1H3
• InChI Key: BCUFJUKQRNLOQF-UHFFFAOYSA-N
• SMILES: CCSC1=C(N(N=C1C#N)C2=C(C=C(C=C2Cl)C(F)(F)F)Cl)N

Description

5-Amino-3-cyano-1-(2,6-dichloro-4-trifluoromethylphenyl)-4-ethylthiopyrazole is an important intermediate in the synthesis of efficient sterilants. It is also known as 5-AMINO-3-CYANO-1-(2,6-DICHLORO-4-TRIFLUOROMETHYLPHENYL)PYRAZOLE.

Synthesis Analysis

The synthesis of this compound involves several steps. The process begins with the reaction of diazonium salt of 2,6-dichloro-4-trifluoromethyl aniline with ethyl cyanoacetate in an organic solvent. The resulting product is then reacted with formaldehyde under the protection of inert gas. The final step involves a cyclization reaction with ammonia.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include diazotization, condensation, and cyclization. The diazonium salt generated in the process immediately condenses with 2,3-dicyano ethyl propanoate, preventing the formation of hydrazone most effectively.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 321.09. More detailed physical and chemical properties were not found in the search results.

Safety And Hazards

The safety data sheet for this compound indicates that it is toxic if swallowed, in contact with skin, or if inhaled. It can cause damage to organs through prolonged or repeated exposure. It is also very toxic to aquatic life.

Future Directions

The production method of this compound is environmentally friendly, has a high yield, and effectively reduces production cost. This suggests that it could have a promising future in the synthesis of efficient sterilants.